Cas no 1558277-46-5 (5H,6H,7H-pyrazolo3,2-b1,3oxazin-6-ol)
5H,6H,7H-pyrazolo3,2-b1,3oxazin-6-ol Chemical and Physical Properties
Names and Identifiers
-
- 5H,6H,7H-Pyrazolo[3,2-b][1,3]oxazin-6-ol
- 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-6-ol
- AT11520
- 5H,6H,7H-pyrazolo3,2-b1,3oxazin-6-ol
- SCHEMBL20400355
- (6S)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-6-ol
- BS-44628
- 1558277-46-5
- (6R)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-6-ol
- EN300-1091638
-
- Inchi: 1S/C6H8N2O2/c9-5-3-8-6(10-4-5)1-2-7-8/h1-2,5,9H,3-4H2
- InChI Key: QBIRNWYMLTVIOP-UHFFFAOYSA-N
- SMILES: O1C2=CC=NN2CC(C1)O
Computed Properties
- Exact Mass: 140.058577502g/mol
- Monoisotopic Mass: 140.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 47.3
5H,6H,7H-pyrazolo3,2-b1,3oxazin-6-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1014753-50mg |
5H,6H,7H-Pyrazolo[3,2-b][1,3]oxazin-6-ol |
1558277-46-5 | 95% | 50mg |
$129.0 | 2023-09-03 | |
| Ambeed | A1014753-100mg |
5H,6H,7H-Pyrazolo[3,2-b][1,3]oxazin-6-ol |
1558277-46-5 | 95% | 100mg |
$230.0 | 2023-09-03 | |
| Ambeed | A1014753-250mg |
5H,6H,7H-Pyrazolo[3,2-b][1,3]oxazin-6-ol |
1558277-46-5 | 95% | 250mg |
$428.0 | 2023-09-03 | |
| eNovation Chemicals LLC | Y1256312-50mg |
5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-6-ol |
1558277-46-5 | 95% | 50mg |
$165 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1256312-100mg |
5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-6-ol |
1558277-46-5 | 95% | 100mg |
$220 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1256312-250mg |
5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-6-ol |
1558277-46-5 | 95% | 250mg |
$385 | 2024-06-06 | |
| Enamine | EN300-1091638-0.05g |
5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-6-ol |
1558277-46-5 | 95% | 0.05g |
$256.0 | 2023-10-27 | |
| Enamine | EN300-1091638-0.1g |
5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-6-ol |
1558277-46-5 | 95% | 0.1g |
$383.0 | 2023-10-27 | |
| Enamine | EN300-1091638-0.25g |
5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-6-ol |
1558277-46-5 | 95% | 0.25g |
$546.0 | 2023-10-27 | |
| Enamine | EN300-1091638-0.5g |
5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-6-ol |
1558277-46-5 | 95% | 0.5g |
$858.0 | 2023-10-27 |
5H,6H,7H-pyrazolo3,2-b1,3oxazin-6-ol Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
Additional information on 5H,6H,7H-pyrazolo3,2-b1,3oxazin-6-ol
Comprehensive Overview of 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-6-ol (CAS No. 1558277-46-5): Properties, Applications, and Research Insights
The compound 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-6-ol (CAS No. 1558277-46-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. This pyrazolo-oxazine derivative combines a pyrazole ring fused with an oxazine moiety, offering versatile reactivity and potential bioactivity. Researchers are increasingly exploring its applications in drug discovery, particularly as a scaffold for designing novel kinase inhibitors and anti-inflammatory agents, aligning with current trends in precision medicine.
In recent years, the demand for heterocyclic compounds like 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-6-ol has surged, driven by their role in addressing challenges such as antibiotic resistance and chronic diseases. Its CAS No. 1558277-46-5 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in synthetic chemistry. The compound’s oxazin-6-ol group contributes to hydrogen-bonding interactions, a feature critical for molecular docking studies—a hot topic in AI-driven drug design.
From a synthetic perspective, 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-6-ol can be synthesized via cyclization reactions involving pyrazole-3-carbaldehydes and amino alcohols, a method optimized for high yields and scalability. Its crystalline structure has been characterized using X-ray diffraction, revealing planar geometry that enhances stacking interactions—a property leveraged in material science applications. Notably, this compound’s logP and solubility profiles make it suitable for formulation studies, a key focus area for pharmaceutical developers.
Environmental and green chemistry trends have also influenced research around CAS No. 1558277-46-5. Scientists are investigating solvent-free synthesis routes and biocatalytic methods to produce this compound, addressing the industry’s shift toward sustainable practices. Furthermore, its potential as a fluorescence probe precursor has been explored, linking it to advancements in bioimaging technologies—a field experiencing rapid growth due to diagnostic innovations.
In summary, 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-6-ol exemplifies the intersection of traditional heterocyclic chemistry and modern applications. Its CAS No. 1558277-46-5 serves as a gateway to interdisciplinary research, from medicinal chemistry to nanotechnology. As computational tools like molecular modeling evolve, this compound’s versatility ensures its continued relevance in solving real-world scientific challenges.
1558277-46-5 (5H,6H,7H-pyrazolo3,2-b1,3oxazin-6-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)